molecular formula C11H9ClN2 B8564968 N-Phenyl-4-chloropyridine-2-amine

N-Phenyl-4-chloropyridine-2-amine

Cat. No. B8564968
M. Wt: 204.65 g/mol
InChI Key: VGSCRDGQNWWIRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Phenyl-4-chloropyridine-2-amine is a useful research compound. Its molecular formula is C11H9ClN2 and its molecular weight is 204.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H9ClN2

Molecular Weight

204.65 g/mol

IUPAC Name

4-chloro-N-phenylpyridin-2-amine

InChI

InChI=1S/C11H9ClN2/c12-9-6-7-13-11(8-9)14-10-4-2-1-3-5-10/h1-8H,(H,13,14)

InChI Key

VGSCRDGQNWWIRH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC2=NC=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

diacetoxypalladium (0.303 g, 1.35 mmol) was added in one portion to a degassed mixture of 2,4-dichloropyridine (10 g, 67.57 mmol), aniline (6.29 g, 67.57 mmol), (9,9-dimethyl-9H-xanthene-4,5-diyl)bis(diphenylphosphine) (1.173 g, 2.03 mmol) and cesium carbonate (44.0 g, 135.14 mmol) in dioxane (250 mL) under argon. The resulting mixture was stirred at 100 °C for 24 hours. The mixture was then cooled to room temperature, filtered and concentrated to dryness to give the crude product. The crude product was purified by flash silica chromatography, elution gradient 0 to 5% MeOH in DCM. Pure fractions were evaporated to dryness to afford 4-chloro-N-phenylpyridin-2-amine (7.72 g, 55.8 %) as a pale orange solid.
Name
C(=O)([O-])[O-].[Cs+].[Cs+]
Quantity
0.135 mol
Type
reagent
Reaction Step One
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0.25 L
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solvent
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0.0676 mol
Type
reactant
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Quantity
0.0676 mol
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reactant
Reaction Step Four
Quantity
0.00203 mol
Type
catalyst
Reaction Step Five
Quantity
0.00135 mol
Type
catalyst
Reaction Step Five

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